3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol

• IUPAC Name: 2-(aminomethyl)-3-(3-methylphenyl)propan-1-ol
• InChI: InChI=1S/C11H17NO/c1-9-3-2-4-10(5-9)6-11(7-12)8-13/h2-5,11,13H,6-8,12H2,1H3
• InChI Key: PZGKHOUIVVHFNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(CN)CO
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• CAS No.: 1017184-58-5

Description

3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol is a chiral amino alcohol with a molecular formula C₁₁H₁₇NO (inferred from analogs in , and 16). It features a propan-1-ol backbone substituted with an amino group at position 3 and a 3-methylbenzyl group at position 2. This compound is structurally related to intermediates used in pharmaceuticals, agrochemicals, and fragrance industries.

• Physicochemical properties: Expected molecular weight ~179.26 g/mol (based on similar compounds like 3-Amino-2-[(4-methylphenyl)methyl]propan-1-ol in ).
• Applications: Likely serves as a chiral building block for drug synthesis, analogous to (R)- and (S)-3-Amino-2-[(benzyloxy)methyl]propan-1-ol monohydrochloride ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol typically involves the reaction of 3-methylbenzyl chloride with 3-amino-1-propanol under basic conditions. The reaction proceeds via nucleophilic substitution, where the amino group of 3-amino-1-propanol attacks the electrophilic carbon of the benzyl chloride, resulting in the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol can be scaled up by optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and efficiency. Continuous flow reactors and automated systems may be employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in substitution reactions to form derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds or ionic interactions with these targets, influencing their activity and function. The phenyl group may also participate in hydrophobic interactions, further modulating the compound’s effects.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

Compounds with modified aromatic substituents exhibit distinct physicochemical and functional properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Application/Use	Reference
3-Amino-2-[(4-methylphenyl)methyl]propan-1-ol	C₁₁H₁₇NO	179.26	Higher symmetry due to para-substitution; improved crystallinity	Pharmaceutical intermediate (inferred from )
3-Amino-2-[(2-chlorophenyl)methyl]propan-1-ol	C₁₀H₁₃ClNO	213.67	Electron-withdrawing Cl group enhances stability; lower aqueous solubility	Potential antimicrobial agent ()
3-Amino-2-[(4-fluorophenyl)methyl]propan-1-ol HCl	C₉H₁₃ClFNO	217.66	Fluorine substitution improves bioavailability; used in chiral synthesis	Intermediate for CNS drugs ()
3-Amino-3-(3-methoxyphenyl)propan-1-ol	C₁₀H₁₅NO₂	181.23	Methoxy group enhances lipophilicity; purity ≥95%	Medical intermediate ()

Key Trends :

• Electron-donating groups (e.g., methyl, methoxy) increase lipophilicity and may enhance membrane permeability.
• Halogen substituents (e.g., Cl, F) improve metabolic stability and binding affinity in drug candidates.

Functional Group Modifications

Variations in the amino alcohol backbone significantly alter reactivity and applications:

Compound Name	Functional Features	Synthesis Method	Application	Reference
(S)-3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene ring enhances π-π interactions	Multi-step synthesis from thiophene derivatives	Antidepressant intermediate (R-Duloxetine)
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	Branched alkyl chain reduces volatility	Not specified	Fragrance ingredient (IFRA-regulated)
3-Aminopropan-1-ol	Simplest amino alcohol; high water solubility	Industrial hydrolysis of acrylonitrile	Solvent, corrosion inhibitor

Key Differences :

• Steric hindrance : Branched chains (e.g., 2,2-dimethyl in ) reduce reactivity but enhance thermal stability.
• Chirality : Enantiomers like (R)- and (S)-forms () are critical for asymmetric synthesis in pharmaceuticals.

Biological Activity

3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol is an organic compound notable for its potential biological activities, particularly in pharmacological contexts. This compound features an amino group, a hydroxyl group, and a propanol backbone substituted with a 3-methylphenyl group, which allows for diverse interactions with biological molecules.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₅N₁O
• Molecular Weight : Approximately 181.26 g/mol
• Functional Groups : Amino group (-NH₂), Hydroxyl group (-OH), and a Propanol chain.

The unique structure of this compound enables it to participate in various biochemical interactions, influencing enzyme activity and receptor binding.

The biological activity of 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol is primarily attributed to its ability to form hydrogen bonds and engage in hydrophobic interactions with proteins and enzymes. These interactions can lead to modulation of various biochemical pathways:

Molecular Targets :

• Enzymes
• Receptors (potentially neurotransmitter receptors)

Biochemical Pathways :

• Signal transduction
• Metabolism
• Gene expression

Antimicrobial Activity

Research indicates that 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol exhibits significant antimicrobial properties. It has been evaluated against various bacterial strains, demonstrating effectiveness in inhibiting growth.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.025 mg/mL
Escherichia coli	0.020 mg/mL
Bacillus subtilis	0.015 mg/mL

These findings suggest that the compound could be a candidate for developing new antimicrobial agents.

Pharmacological Potential

The compound's structural attributes suggest applications in treating neurological disorders due to its influence on neurotransmitter systems. Its ability to modulate receptor activity positions it as a potential therapeutic agent in pharmacology.

Case Studies and Research Findings

• Antibacterial Screening : A study conducted on various derivatives of amino alcohols, including 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol, demonstrated strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound was found to have a higher efficacy than several structurally similar compounds.
• Neuropharmacological Studies : Research indicates that compounds similar to 3-Amino-2-[(3-methylphenyl)methyl]propan-1-ol can interact with dopamine receptors, potentially influencing mood and cognitive functions. This interaction suggests its utility in treating conditions such as depression or schizophrenia.